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Compound of Interest

Compound Name: N-Fmoc-3-chloro-D-alanine

Cat. No.: B12308522

Get Quote

Executive Summary & Operational Directive
Immediate Action: Classify N-Fmoc-3-chloro-D-alanine as Non-Regulated Halogenated

Organic Waste.

While this compound is not explicitly listed on the EPA RCRA P-list or U-list, the presence of

the chlorine substituent on the

-carbon mandates its segregation from general organic waste streams. Improper disposal
(mixing with non-halogenated combustibles) risks the formation of dioxins and furans during
standard incineration.

Core Directive: Do NOT mix with strong bases (e.g., piperidine) or non-halogenated solvents.

Dispose of strictly via high-temperature incineration designated for halogenated organics.

Chemical Profile & Hazard Assessment
Understanding the molecular stability of this compound is prerequisite to safe disposal. The

Fmoc (fluorenylmethyloxycarbonyl) group provides base-labile protection, while the

-chloro moiety introduces alkylating potential.[1]
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physicochemical Properties
Property Data Operational Implication

CAS Number 79990-15-1 (D-isomer)
Use for waste manifesting.[1]

[2][3]

Physical State Solid (Off-white powder)
Dust generation is a primary

inhalation risk.[1][2]

Reactivity
Base-sensitive; Alkylating

agent

Do not treat with bleach or

strong bases for

decontamination.[1][2]

Combustibility Combustible
Suitable for incineration (High

BTU).[1][2]

Hazard Identification (GHS)[1][4]
H315: Causes skin irritation.

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[5]

Special Note: As a halogenated alanine derivative, potential exists for

-elimination to form reactive dehydroalanine species if the Fmoc group is cleaved.

Waste Characterization & Regulatory Logic[1][3][6]
[7]
To ensure compliance and safety, you must categorize the waste correctly before it leaves the

bench.

RCRA Classification Logic[1][2]
Listed Waste?No. It does not appear on the EPA P-list (acutely toxic) or U-list (toxic).
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Characteristic Waste?Unlikely in pure form. It generally does not meet criteria for Ignitability

(D001), Corrosivity (D002), or Reactivity (D003).

Halogen Content:YES. This is the deciding factor. Facilities often charge significantly more

for halogenated waste disposal because it requires scrubbers during incineration to

neutralize HCl gas.

Facility Designation: Label as "Non-Regulated Chemical Waste - Solid - Halogenated."[1]

Disposal Workflow: Step-by-Step Protocol
This protocol ensures the compound is isolated from incompatible streams and prepared for

pickup.

Phase 1: Segregation
Solid Waste: Isolate pure powder in a dedicated solid waste container. Do not mix with silica

gel or general trash.

Liquid Waste (HPLC/Synthesis): If the compound is dissolved in solvents (e.g., DCM, DMF),

the solvent dictates the primary hazard.

If in DCM: Dispose as Halogenated Solvent Waste.

If in DMF/Methanol: Dispose as Halogenated Solvent Waste (due to the solute).

Phase 2: Packaging & Labeling
Primary Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar or the original

glass vial.

Secondary Containment: Place the primary container inside a clear, sealable plastic bag (4-

mil thickness recommended) to contain potential dust leakage.

Labeling: Affix a hazardous waste tag immediately.[6]

Constituents: "N-Fmoc-3-chloro-D-alanine" (99%).[1][2]

Hazard Checkbox: [x] Irritant [x] Toxic (Precautionary).
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Stream: "Halogenated Solid."

Phase 3: Workflow Visualization
The following decision tree illustrates the logic for disposing of N-Fmoc-3-chloro-D-alanine in

various experimental states.

Waste Generation:
N-Fmoc-3-chloro-D-alanine

Physical State?

Solid / Powder Solution / Mother Liquor Contaminated Debris
(Gloves, Weigh Boats)

Double Bag in Clear Plastic
Label: 'Halogenated Solid Waste' Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., DMF, MeOH)

Carboy: Halogenated Solvents
(Do not mix with Acids)

Carboy: Halogenated Solvents
(Trace Halogens contaminate stream)

MUST segregate as Halo
due to solute content

Solid Waste Bin
(Halogenated)

Click to download full resolution via product page

Figure 1: Decision tree for segregation of N-Fmoc-3-chloro-D-alanine waste streams.

Emergency Procedures: Spills & Exposure
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Spill Cleanup Protocol (Solid)
PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles. If

powder is fine/dusty, use an N95 respirator.

Containment: Do not dry sweep. Cover the spill with a damp paper towel (water or ethanol)

to prevent dust aerosolization.

Collection: Scoop the damp material and the towel into a wide-mouth jar.

Decontamination: Wipe the surface with a soap/water solution.[7] Avoid using strong bases

(like 10% NaOH) for initial cleanup, as this cleaves the Fmoc group and may generate the

more reactive free amine or dehydroalanine in situ.

First Aid
Inhalation: Move to fresh air immediately.

Skin Contact: Wash with soap and water for 15 minutes. The Fmoc group is lipophilic;

ensure thorough washing to remove potential residue.

Eye Contact: Rinse cautiously with water for 15 minutes.[7][8] Remove contact lenses if

present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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